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Compound of Interest

Compound Name: Dowfax 2A1

Cat. No.: B1170145 Get Quote

This technical guide provides a comprehensive overview of the solubility of DOWFAX™ 2A1,

an anionic surfactant, in various organic solvents. This information is critical for researchers,

scientists, and professionals in drug development for formulation, purification, and

manufacturing processes.

Introduction to DOWFAX™ 2A1
DOWFAX™ 2A1 is the sodium salt of the mono- and dialkylated disulfonated diphenyl oxide.

Its chemical name is Benzenesulfonic acid, dodecyl-, sodium salt (1:1). With a CAS Number of

25167-32-2, it is a versatile surfactant known for its excellent solubility and stability in a wide

range of conditions, including high electrolyte concentrations and across a broad pH spectrum.

Its unique molecular structure, featuring a flexible ether linkage and two sulfonate groups,

imparts strong anionic character and contributes to its solubility profile.

Solubility Data
The solubility of DOWFAX™ 2A1 in various organic solvents is a key parameter for its

application. The following table summarizes available quantitative data.
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Organic Solvent Chemical Class
Solubility ( g/100 g
solvent) at 25°C

Observations

Methanol Alcohol > 25 Readily soluble

Ethanol Alcohol > 25 Readily soluble

Isopropanol Alcohol > 25 Readily soluble

Ethylene Glycol Glycol > 25 Readily soluble

Propylene Glycol Glycol > 25 Readily soluble

Acetone Ketone > 25 Readily soluble

Ethyl Acetate Ester < 1 Insoluble

Toluene Aromatic Hydrocarbon < 1 Insoluble

Xylene Aromatic Hydrocarbon < 1 Insoluble

Heptane Aliphatic Hydrocarbon < 1 Insoluble

Kerosene Aliphatic Hydrocarbon < 1 Insoluble

Carbon Tetrachloride
Halogenated

Hydrocarbon
< 1 Insoluble

Data compiled from publicly available technical data sheets.

Experimental Protocols for Solubility Determination
The following provides a generalized methodology for determining the solubility of DOWFAX™

2A1 in organic solvents, based on standard laboratory practices.

Objective: To determine the saturation solubility of DOWFAX™ 2A1 in a given organic solvent

at a specified temperature.

Materials:

DOWFAX™ 2A1 (analytical grade)

Selected organic solvents (analytical grade)
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Analytical balance

Vials with screw caps

Constant temperature bath or shaker incubator

Magnetic stirrer and stir bars

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of DOWFAX™ 2A1 to a

known volume of the organic solvent in a sealed vial. This ensures that the solution reaches

saturation.

Equilibration: Place the vials in a constant temperature bath or a shaker incubator set to the

desired temperature (e.g., 25°C). The solutions should be agitated for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature to let the undissolved solid settle. For solvents where settling is slow,

centrifugation at the same temperature can be used to separate the solid and liquid phases.

Sample Extraction: Carefully extract an aliquot of the clear supernatant liquid. It is crucial to

avoid disturbing the undissolved solid.

Dilution: Dilute the extracted aliquot with a suitable solvent (in which DOWFAX™ 2A1 is

freely soluble, e.g., methanol or water) to a concentration that falls within the linear range of

the analytical instrument.

Quantification: Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis

spectrophotometer to determine the concentration of DOWFAX™ 2A1.

Calculation: Calculate the original concentration in the saturated solution, accounting for the

dilution factor. The solubility is typically expressed as grams of solute per 100 grams of
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solvent.

Visualizing Experimental and Logical Workflows
The following diagrams illustrate the key processes involved in determining and understanding

the solubility of DOWFAX™ 2A1.

Sample Preparation Equilibration Analysis

Start Add Excess DOWFAX™ 2A1
to Solvent Seal Vial Agitate at Constant

Temperature (24-48h)
Allow Undissolved

Solid to Settle Extract Supernatant Dilute Sample Quantify Concentration
(HPLC/UV-Vis) Calculate Solubility End

Molecular Properties of DOWFAX™ 2A1

Solvent Properties

Solubility Outcome

Hydrophilic Head
(Sulfonate Groups)

Polar Solvents
(e.g., Methanol, Water)

Strong Interaction

Nonpolar Solvents
(e.g., Heptane, Toluene)

Weak Interaction

Hydrophobic Tail
(Alkylated Diphenyl Oxide)

Favorable Interaction

High Solubility

Leads to

Low/No Solubility

Leads to

Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of DOWFAX™ 2A1
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170145#dowfax-2a1-solubility-in-different-organic-
solvents]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1170145?utm_src=pdf-body-img
https://www.benchchem.com/product/b1170145#dowfax-2a1-solubility-in-different-organic-solvents
https://www.benchchem.com/product/b1170145#dowfax-2a1-solubility-in-different-organic-solvents
https://www.benchchem.com/product/b1170145#dowfax-2a1-solubility-in-different-organic-solvents
https://www.benchchem.com/product/b1170145#dowfax-2a1-solubility-in-different-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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